Cas no 321433-88-9 (N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-4-methoxyaniline)

• Product Name: N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-4-methoxyaniline
• CAS No: 321433-88-9
• CID: 4645916
• Update Time: 2025-08-05

N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-N-[2-NITRO-2-(PHENYLSULFONYL)VINYL]ANILINE
• N-(4-METHOXYPHENYL)-N-[2-NITRO-2-(PHENYLSULFONYL)VINYL]AMINE
• N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-4-methoxyaniline

Additional information on N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-4-methoxyaniline

N-[(E)-2-(Benzenesulfonyl)-2-Nitroethenyl]-4-Methoxyaniline: A Comprehensive Overview

N-[(E)-2-(Benzenesulfonyl)-2-Nitroethenyl]-4-Methoxyaniline, also known by its CAS number 321433-88-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group, a nitroethenyl group, and a methoxyaniline moiety. The benzenesulfonyl group contributes to the compound's stability and reactivity, while the nitroethenyl group introduces electron-withdrawing effects that enhance its electronic properties. The 4-methoxyaniline segment further modulates the compound's reactivity and solubility, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of organic electronics. Researchers have demonstrated that N-[(E)-2-(Benzenesulfonyl)-2-Nitroethenyl]-4-Methoxyaniline can serve as a precursor for the synthesis of high-performance polymers and small molecules with tailored electronic properties. Its ability to undergo various types of coupling reactions, such as Suzuki-Miyaura and Stille couplings, has made it an invaluable tool in the construction of complex molecular architectures.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the nucleophilic aromatic substitution of a suitable precursor, followed by oxidation or coupling reactions to introduce the nitroethenyl group. The stereochemistry of the molecule is critical, as the (E) configuration of the nitroethenyl group significantly influences its electronic properties and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of applications, N-[(E)-2-(Benzenesulfonyl)-2-Nitroethenyl]-4-Methoxyaniline has shown promise in the development of advanced materials for energy storage devices. For instance, researchers have explored its use as an active component in dye-sensitized solar cells (DSSCs), where its strong electron-withdrawing capabilities enhance charge separation and improve device efficiency. Additionally, this compound has been investigated for its potential in organic light-emitting diodes (OLEDs), where its unique electronic properties contribute to enhanced luminous efficiency and stability.

Recent studies have also focused on the biological applications of this compound. Preliminary experiments suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical applications.

In conclusion, N-[(E)-2-(Benzenesulfonyl)-2-Nitroethenyl]-4-Methoxyaniline (CAS No: 321433-88-9) is a versatile and highly functionalized organic compound with a wide range of applications in materials science, energy technology, and potentially in pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.